Cas no 5444-45-1 (6H-Pyrazolo[3,4-d]pyrimidin-6-one,1,4,5,7-tetrahydro-1-phenyl-4-thioxo-)
5444-45-1 structure
Product Name:6H-Pyrazolo[3,4-d]pyrimidin-6-one,1,4,5,7-tetrahydro-1-phenyl-4-thioxo-
CAS No:5444-45-1
MF:C11H8N4OS
MW:244.272419929504
CID:386310
PubChem ID:135431261
Update Time:2025-04-19
6H-Pyrazolo[3,4-d]pyrimidin-6-one,1,4,5,7-tetrahydro-1-phenyl-4-thioxo- Chemical and Physical Properties
Names and Identifiers
-
- 6H-Pyrazolo[3,4-d]pyrimidin-6-one,1,4,5,7-tetrahydro-1-phenyl-4-thioxo-
- 1-phenyl-4-sulfanylidene-2H-pyrazolo[3,4-d]pyrimidin-6-one
- 1-phenyl-4-thioxo-1,2,4,5-tetrahydro-6H-pyrazolo[3,4-d]pyrimidin-6-one
- AC1MU2ZB
- NSC19109
- NSC-19109
- 4-mercapto-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-6-ol
- DTXSID20394514
- AKOS015865879
- 1-Phenyl-4-sulfanylidene-1,2,4,5-tetrahydro-6H-pyrazolo[3,4-d]pyrimidin-6-one
- 5444-45-1
-
- Inchi: 1S/C11H8N4OS/c16-11-13-9-8(10(17)14-11)6-12-15(9)7-4-2-1-3-5-7/h1-6H,(H2,13,14,16,17)
- InChI Key: UOVJTKPKLLKRDE-UHFFFAOYSA-N
- SMILES: S=C1C2C=NN(C3C=CC=CC=3)C=2NC(N1)=O
Computed Properties
- Exact Mass: 244.04204
- Monoisotopic Mass: 244.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 91Ų
Experimental Properties
- Density: 1.57
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.809
- PSA: 56.73
6H-Pyrazolo[3,4-d]pyrimidin-6-one,1,4,5,7-tetrahydro-1-phenyl-4-thioxo- Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
5444-45-1 (6H-Pyrazolo[3,4-d]pyrimidin-6-one,1,4,5,7-tetrahydro-1-phenyl-4-thioxo-) Related Products
- 16075-64-2(1H-Pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione,1-phenyl-5-[(phenylsulfonyl)oxy]-)
- 5399-42-8(4H-Pyrazolo[3,4-d]pyrimidine-4-thione,1,5-dihydro-6-methyl-1-(4-nitrophenyl)-)
- 15973-83-8(1H-Pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione,1-phenyl-)
- 16075-63-1(1H-Pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione,5-hydroxy-1-phenyl-)
- 30682-70-3(1H-Pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dithione,1-methyl-)
- 16078-64-1(1H-Pyrazolo[3,4-d]pyrimidine-4,6(2H,5H)-dione,5-hydroxy-2-phenyl-)
- 102989-83-3(4H-Pyrazolo[3,4-d]pyrimidine-4-thione,1,5-dihydro-3-methyl-1-phenyl-6-(trifluoromethyl)-)
- 14859-92-8(5-Pyrimidinecarboxaldehyde,1,2,3,4-tetrahydro-2,4-dioxo-, 5-(2-phenylhydrazone))
- 184764-63-4(1H-Pyrazolo[3,4-d]pyrimidine-4,6(2H,5H)-dione)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk